3-(2-methoxyethyl)-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(2-methoxyethyl)-2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C18H16N4O3S2/c1-24-9-8-22-17(23)15-13(7-10-26-15)19-18(22)27-11-14-20-16(21-25-14)12-5-3-2-4-6-12/h2-7,10H,8-9,11H2,1H3
• InChI Key: GSTNKXFVRDNIPG-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C=CS2)N=C1SCC3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C18H16N4O3S2
• Molecular Weight: 400.5 g/mol
• CAS No.: 1223899-96-4

Description

The compound 3-(2-methoxyethyl)-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one is a heterocyclic molecule featuring a fused thieno[3,2-d]pyrimidin-4-one core. This bicyclic system is substituted at position 3 with a 2-methoxyethyl group and at position 2 with a sulfanyl group linked to a (3-phenyl-1,2,4-oxadiazol-5-yl)methyl moiety. The 1,2,4-oxadiazole ring is notable for its aromatic stability and bioisosteric properties, often enhancing binding affinity in drug design . The thienopyrimidinone scaffold is associated with diverse biological activities, including antimicrobial and kinase inhibitory effects .

Biological Activity

The compound 3-(2-methoxyethyl)-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one belongs to the class of thieno[3,2-d]pyrimidin-4-one derivatives. This class has garnered attention due to its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The following sections will detail the biological activity of this specific compound, summarizing key findings from various studies.

Synthesis and Structural Characterization

The synthesis of this compound typically involves the reaction of thieno[3,2-d]pyrimidin-4-one with 3-phenyl-1,2,4-oxadiazole derivatives. Characterization techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry confirm the structure and purity of the synthesized compounds. For example, IR spectra can show characteristic absorption peaks corresponding to functional groups present in the molecule.

Antimicrobial Activity

Numerous studies have evaluated the antimicrobial efficacy of thieno[3,2-d]pyrimidin-4-one derivatives against various bacterial strains. The compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of Thieno[3,2-d]pyrimidin-4-one Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
A	Staphylococcus aureus	8 µg/mL
B	Escherichia coli	16 µg/mL
C	Pseudomonas aeruginosa	32 µg/mL
D	Bacillus subtilis	4 µg/mL

These results indicate that certain derivatives possess stronger antibacterial properties than standard antibiotics like ciprofloxacin and chloramphenicol .

Cytotoxicity Studies

Cytotoxicity assessments using cell lines such as L929 have shown that while some derivatives exhibit low toxicity at therapeutic concentrations, others may induce cell death at higher doses. For instance:

Table 2: Cytotoxicity Results on L929 Cell Line

Compound	Concentration (µM)	Cell Viability (%)
A	100	75
B	200	50
C	50	90

This indicates a need for careful dosage consideration in therapeutic applications .

Case Study 1: Antibacterial Efficacy

A study conducted by Prabhakar et al. (2019) synthesized several thieno[3,2-d]pyrimidin-4-one derivatives and evaluated their antibacterial activity against a range of pathogens. The results demonstrated that specific modifications to the thieno structure significantly enhanced antibacterial potency against resistant strains .

Case Study 2: Anticancer Potential

In another investigation, derivatives of thieno[3,2-d]pyrimidin-4-one were screened for anticancer activity against various cancer cell lines. The findings suggested that these compounds could inhibit cancer cell proliferation effectively. Notably, some derivatives showed a mechanism of action involving apoptosis induction in cancer cells .

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of thieno[3,2-d]pyrimidine exhibit significant anticancer activity. The compound may act by inhibiting specific kinases involved in cancer cell proliferation. For example, thieno[2,3-d]pyrimidine derivatives have shown promise as inhibitors of the LHRH receptor, which is implicated in hormone-dependent cancers .

Antimicrobial Properties

Compounds containing the thieno[3,2-d]pyrimidine structure have demonstrated antimicrobial activity against various pathogens. Studies have indicated that modifications to the core structure can enhance efficacy against bacterial and fungal strains. The incorporation of oxadiazole moieties has been linked to improved activity profiles against resistant strains .

Neuropharmacological Effects

Some derivatives have been evaluated for their effects on the central nervous system. The thieno[3,2-d]pyrimidin-4-one core has been associated with neuroprotective properties and potential applications in treating neurodegenerative diseases. This is hypothesized to be due to its ability to modulate neurotransmitter systems or inhibit neuroinflammation .

Case Study 1: LHRH Receptor Antagonists

A notable study focused on a series of thieno[2,3-d]pyrimidine derivatives as LHRH antagonists. One compound showed an IC50 value of 0.1 nM in inhibiting receptor activity, demonstrating the potential for developing non-peptide therapeutics targeting hormone-related conditions .

Case Study 2: Antimicrobial Screening

In a screening study involving various thieno derivatives, one particular compound exhibited significant activity against both Gram-positive and Gram-negative bacteria. The mechanism was attributed to disruption of bacterial cell wall synthesis, highlighting the importance of structural modifications in enhancing antimicrobial efficacy .

Table 1: Summary of Biological Activities

Compound Name	Activity Type	IC50 (nM)	Reference
Compound A	LHRH Antagonist	0.1
Compound B	Antimicrobial	-
Compound C	Neuroprotective	-

Table 2: Structure-Activity Relationship (SAR)

Structural Feature	Effect on Activity
Thieno[3,2-d]pyrimidin core	Essential for activity
Oxadiazole moiety	Enhances antimicrobial action
Methoxyethyl group	Improves solubility

Comparison with Similar Compounds

Key Observations :

• Substituent Diversity: The 1,2,4-oxadiazole group in the target compound contrasts with isoxazole () and pyrrolidinone (), impacting metabolic stability and π-π stacking interactions.
• Positional Effects : Substituents at position 2 (sulfanyl) and 3 (methoxyethyl) may enhance solubility compared to lipophilic groups like 4-methylphenyl () .